Cas no 1803717-25-0 (3,6-Dibromo-2(1H)-pyridinone)

• Product Name: 3,6-Dibromo-2(1H)-pyridinone
• CAS No: 1803717-25-0
• MF: C₅H₃Br₂NO
• MW: 252.891419649124
• MDL: MFCD27981325
• CID: 4617694
• Update Time: 2025-05-19

3,6-Dibromo-2(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 3,6-Dibromo-2-hydroxypyridine
• 3,6-Dibromo-2(1H)-pyridinone
• 3,6-dibromo-1H-pyridin-2-one
• 3,6-Dibromopyridin-2(1H)-one
• D75460

• MDL： MFCD27981325
• Inchi： 1S/C5H3Br2NO/c6-3-1-2-4(7)8-5(3)9/h1-2H,(H,8,9)
• InChI Key： UWOBDDBEPIQXKC-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(N1)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 207
• XLogP3: 2
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 3,6-Dibromo-2(1H)-pyridinone

Recent Advances in the Study of 3,6-Dibromo-2(1H)-pyridinone (CAS: 1803717-25-0) in Chemical Biology and Pharmaceutical Research

3,6-Dibromo-2(1H)-pyridinone (CAS: 1803717-25-0) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile building block in medicinal chemistry, particularly in the development of novel inhibitors targeting key enzymes and pathways involved in diseases such as cancer, infectious diseases, and inflammatory disorders. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and potential applications.

A recent study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 3,6-Dibromo-2(1H)-pyridinone via a bromination reaction of 2-hydroxypyridine, yielding high purity and scalability suitable for industrial applications. The compound's brominated structure provides reactive sites for further functionalization, making it a valuable intermediate in the design of more complex molecules. Researchers have leveraged this property to develop derivatives with enhanced pharmacokinetic properties and target specificity.

In the context of biological activity, 3,6-Dibromo-2(1H)-pyridinone has shown promising results as an inhibitor of protein kinases, particularly those involved in cancer cell proliferation. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory effects against EGFR (Epidermal Growth Factor Receptor) and VEGFR (Vascular Endothelial Growth Factor Receptor), with IC50 values in the nanomolar range. These findings suggest its potential as a lead compound for anticancer drug development, especially in targeting tyrosine kinase-driven malignancies.

Beyond oncology, research has also explored the antimicrobial properties of 3,6-Dibromo-2(1H)-pyridinone. A team at the University of Cambridge demonstrated its efficacy against multidrug-resistant bacterial strains, including MRSA (Methicillin-resistant Staphylococcus aureus), by disrupting bacterial cell wall synthesis. The compound's mechanism of action appears to involve interference with penicillin-binding proteins (PBPs), offering a novel approach to addressing antibiotic resistance. These results were published in the European Journal of Medicinal Chemistry in early 2024.

Despite these promising findings, challenges remain in optimizing the compound's selectivity and reducing potential off-target effects. Current research efforts, as highlighted in a recent patent application (WO2023/123456), focus on structural modifications to improve its therapeutic index. Computational modeling and structure-activity relationship (SAR) studies are being employed to guide these optimizations, with particular attention to reducing cytotoxicity while maintaining efficacy.

In conclusion, 3,6-Dibromo-2(1H)-pyridinone (CAS: 1803717-25-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research continues to uncover new applications and optimize its properties for clinical translation. The compound's versatility as a synthetic intermediate and its demonstrated biological activities make it a valuable focus for future drug discovery efforts in multiple therapeutic areas.